Cas no 1196156-77-0 (4-ethynylpyridine-3-carbaldehyde)

• Product Name: 4-ethynylpyridine-3-carbaldehyde
• CAS No: 1196156-77-0
• MF: C₈H₅NO
• MW: 131.131401777267
• CID: 2616764
• PubChem ID: 57416825
• Update Time: 2025-04-21

4-ethynylpyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-ethynylpyridine-3-carbaldehyde
• AB69095
• DTXSID50726187
• 4-ETHYNYLNICOTINALDEHYDE
• 1196156-77-0
• SCHEMBL15428265

• Inchi： 1S/C8H5NO/c1-2-7-3-4-9-5-8(7)6-10/h1,3-6H
• InChI Key： INFDXRNKAMPXHU-UHFFFAOYSA-N
• SMILES： O=CC1C=NC=CC=1C#C

Computed Properties

• Exact Mass: 131.037113783Da
• Monoisotopic Mass: 131.037113783Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 30Ų